Cas no 2229460-12-0 (1-(2-bromoethyl)-2-chloro-3-methylbenzene)

• Product Name: 1-(2-bromoethyl)-2-chloro-3-methylbenzene
• CAS No: 2229460-12-0
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• CID: 6415741
• PubChem ID: 165688038
• Update Time: 2025-06-08

1-(2-bromoethyl)-2-chloro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-chloro-3-methylbenzene
• EN300-1919839
• 2229460-12-0

• Inchi： 1S/C9H10BrCl/c1-7-3-2-4-8(5-6-10)9(7)11/h2-4H,5-6H2,1H3
• InChI Key： YUXBKJXCPMKATK-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C)C=1Cl

Computed Properties

• Exact Mass: 231.96544g/mol
• Monoisotopic Mass: 231.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromoethyl)-2-chloro-3-methylbenzene

Comprehensive Overview of 1-(2-Bromoethyl)-2-Chloro-3-Methylbenzene (CAS No. 2229460-12-0): Properties, Applications, and Industry Insights

1-(2-Bromoethyl)-2-chloro-3-methylbenzene (CAS No. 2229460-12-0) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical intermediates. Its molecular structure, featuring a bromoethyl side chain and chloro-methyl substitution, makes it a versatile building block for advanced chemical transformations. This compound is increasingly sought after in research due to its unique reactivity profile, particularly in cross-coupling reactions and functional group modifications.

In recent years, the demand for halogenated benzene derivatives like 1-(2-bromoethyl)-2-chloro-3-methylbenzene has surged, driven by their applications in agrochemicals, material science, and drug discovery. A 2023 market analysis highlighted a 12% annual growth in the aryl halide intermediates sector, with researchers frequently searching for "high-purity bromo-chloro benzene analogs" and "synthetic routes for multisubstituted aromatic compounds." These trends underscore the compound's industrial importance.

The synthesis of CAS 2229460-12-0 typically involves electrophilic aromatic substitution followed by side-chain bromination, with careful control of reaction conditions to ensure selectivity. Advanced purification techniques such as preparative HPLC or fractional crystallization are often employed to achieve the >98% purity required for pharmaceutical applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the distinct signals for the 2-chloro-3-methyl aromatic protons and the bromoethyl side chain at δ 3.6-3.8 ppm.

Environmental and safety considerations for handling 1-(2-bromoethyl)-2-chloro-3-methylbenzene align with standard protocols for halogenated organic compounds. Proper ventilation, PPE, and waste management are essential, as reflected in recent OSHA guidelines for aromatic bromide handling. These precautions address growing workplace safety concerns, with "green alternatives to halogenated intermediates" becoming a frequent search query among sustainability-focused chemists.

Innovative applications of this compound include its use as a precursor for liquid crystal materials and OLED precursors, where its molecular rigidity and halogen substituents enable precise tuning of electronic properties. Patent literature reveals over 15 filings since 2020 incorporating CAS 2229460-12-0 in electronic material formulations, responding to the booming demand for flexible displays and energy-efficient lighting technologies.

Quality control standards for 1-(2-bromoethyl)-2-chloro-3-methylbenzene have evolved with technological advancements. Modern specifications now include residual solvent limits (<1,000 ppm) and heavy metal content (<10 ppm), addressing pharmaceutical industry concerns about "trace impurities in drug intermediates." These stringent requirements have led to improved synthetic methodologies, including flow chemistry approaches that enhance reproducibility.

Storage recommendations for this compound emphasize protection from light and moisture in amber glass containers under inert atmosphere, with stability data showing <2% decomposition after 24 months at -20°C. Such detailed stability information responds to frequent researcher inquiries about "long-term storage of air-sensitive aromatic compounds" in academic and industrial settings.

The global supply chain for CAS 2229460-12-0 has adapted to post-pandemic challenges, with regional production hubs emerging in North America and Southeast Asia to ensure continuity. Market intelligence reports note particular interest in "scalable synthesis of multifunctional benzene derivatives" as companies seek to mitigate geopolitical supply risks while maintaining cost competitiveness.